(2Z)-2-[(1-Benzylindol-3-yl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol

• CAS No.: 929256-79-1
• Product Name: (2Z)-2-[(1-Benzylindol-3-yl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol
• Molecular Formula: C23H24N2O
• Molecular Weight: 344.4 g/mol
• IUPAC Name: (2Z)-2-[(1-benzylindol-3-yl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol
• Standard InChI: InChI=1S/C23H24N2O/c26-23-18-10-12-24(13-11-18)22(23)14-19-16-25(15-17-6-2-1-3-7-17)21-9-5-4-8-20(19)21/h1-9,14,16,18,23,26H,10-13,15H2/b22-14-
• Standard InChIKey: QSSJQRUIQVSAQK-HMAPJEAMSA-N
• Isomeric SMILES: C1CN\2CCC1C(/C2=C/C3=CN(C4=CC=CC=C43)CC5=CC=CC=C5)O
• SMILES: C1CN2CCC1C(C2=CC3=CN(C4=CC=CC=C43)CC5=CC=CC=C5)O
• Canonical SMILES: C1CN2CCC1C(C2=CC3=CN(C4=CC=CC=C43)CC5=CC=CC=C5)O
• Appearance: Solid powder
• Description: VJ115 is a novel chemical entity that inhibits the enzyme ENOX1, a NADH oxidase. Genetic and small molecule inhibition of ENOX1 inhibits endothelial cell tubule formation and tumor-mediated neo-angiogenesis. Inhibition of ENOX1 radiosensitizes tumor vasculature, a consequence of enhanced apoptosis. VJ115 inhibition of ENOX1 can impact expression of proteins involved in cytoskeletal reorganization and support a hypothesis in which ENOX1 activity links elevated cellular NADH concentrations with cytoskeletal reorganization and angiogenesis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VJ115, VJ 115, VJ-115
• Reference: 1: Venkateswaran A, Friedman DB, Walsh AJ, Skala MC, Sasi S, Rachakonda G, Crooks PA, Freeman ML, Sekhar KR. The novel antiangiogenic VJ115 inhibits the NADH oxidase ENOX1 and cytoskeleton-remodeling proteins. Invest New Drugs. 2013 Jun;31(3):535-44. doi: 10.1007/s10637-012-9884-9. Epub 2012 Oct 9. PubMed PMID: 23054211; PubMed Central PMCID: PMC3553230.
• PubChem Compound: 10088884
• Last Modified: Nov 11 2021